Cas no 498577-19-8 (Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-)

Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)- structure
498577-19-8 structure
Product Name:Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-
CAS No:498577-19-8
MF:C12H17NO2
MW:207.268883466721
CID:1537610
PubChem ID:68619305
Update Time:2025-04-21

Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-
    • A1-56512
    • CHEMBL4072995
    • 2-Methoxy-4-(pyrrolidin-1-ylmethyl)phenol
    • LOUFFTSSGXOXOB-UHFFFAOYSA-N
    • DB-104670
    • SCHEMBL3377350
    • 498577-19-8
    • Inchi: 1S/C12H17NO2/c1-15-12-8-10(4-5-11(12)14)9-13-6-2-3-7-13/h4-5,8,14H,2-3,6-7,9H2,1H3
    • InChI Key: LOUFFTSSGXOXOB-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CN1CCCC1)O

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7
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